Cas no 2251-79-8 (5-4-(Trifluoromethyl)phenyl-1H-tetrazole)

5-4-(Trifluoromethyl)phenyl-1H-tetrazole structure

2251-79-8 structure

Product Name:5-4-(Trifluoromethyl)phenyl-1H-tetrazole

CAS No:2251-79-8

MF:C₈H₅F₃N₄

MW:214.147310972214

MDL:MFCD06248886

CID:84215

PubChem ID:342565

Update Time:2025-04-18

5-4-(Trifluoromethyl)phenyl-1H-tetrazole Chemical and Physical Properties

Names and Identifiers

- 5-[4-(Trifluoromethyl)phenyl]-1H-tetrazole
- Trifluoromethylphenyltetrazole
- 5-[4-(trifluoromethyl)phenyl]-2H-tetrazole
- 5-(4'-(trifluoromethyl)phenyl)tetrazole
- 5-(4-trifluoromethylphenyl)-1H-tetrazol
- 5-[4-(Trifluoromethyl)Phenyl]-2H-1,2,3,4-Tetrazole
- CS-0320660
- DTXSID20321668
- NSC-379560
- F21337
- HMS562L15
- 2251-79-8
- MFCD00052525
- SCHEMBL704506
- Maybridge1_007473
- (6R-(6alpha,7beta(Z)))-3-(((Aminocarbonyl)oxy)methyl)-7-((2-furanyl(methoxyimino)acetyl)-amino)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid1-(acetyloxy)ethylester
- 5-(4-(trifluoromethyl)phenyl)-2H-tetrazole
- AKOS015852977
- AB02188
- 2H-Tetrazole,5-[4-(trifluoromethyl)phenyl]-
- FT-0619905
- NSC379560
- A816240
- PS-6521
- 5-(4-(Trifluoromethyl)phenyl)-1H-tetrazole
- QBP
- FS-1180
- AKOS005598767
- C8H5F3N4
- STK685287
- 5-4-(Trifluoromethyl)phenyl-1H-tetrazole
- MDL： MFCD06248886
- Inchi： 1S/C8H5F3N4/c9-8(10,11)6-3-1-5(2-4-6)7-12-14-15-13-7/h1-4H,(H,12,13,14,15)
- InChI Key： CCVCHQBLMDMSNN-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(C2N=NNN=2)=CC=1)(F)F

Computed Properties

Exact Mass: 214.04700
Monoisotopic Mass: 214.047
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 212
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 2
Topological Polar Surface Area: 54.5A^2

Experimental Properties

Color/Form: powder
Density: 1.464
Melting Point: 226°C
Boiling Point: 315.2°Cat760mmHg
Flash Point: 144.4°C
PSA: 54.46000
LogP: 1.88550
Solubility: Not determined

5-4-(Trifluoromethyl)phenyl-1H-tetrazole Security Information

Hazard Statement： Irritant
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36/37/39
Hazardous Material Identification：
Risk Phrases：R36/37/38

5-4-(Trifluoromethyl)phenyl-1H-tetrazole Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-4-(Trifluoromethyl)phenyl-1H-tetrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	008447-250mg	5-[4-(Trifluoromethyl)phenyl]-1H-tetrazole	2251-79-8	95	250mg	￡18.00	2022-02-28
Fluorochem	008447-5g	5-[4-(Trifluoromethyl)phenyl]-1H-tetrazole	2251-79-8	95	5g	￡128.00	2022-02-28
Alichem	A019111690-25g	5-(4-(Trifluoromethyl)phenyl)-1H-tetrazole	2251-79-8	95%	25g	$334.18	2023-09-02
Fluorochem	008447-1g	5-[4-(Trifluoromethyl)phenyl]-1H-tetrazole	2251-79-8	95	1g	￡32.00	2022-02-28
TRC	T895598-50mg	5-[4-(Trifluoromethyl)phenyl]-1H-tetrazole	2251-79-8		50mg	$ 50.00	2022-06-02
TRC	T895598-100mg	5-[4-(Trifluoromethyl)phenyl]-1H-tetrazole	2251-79-8		100mg	$ 65.00	2022-06-02
TRC	T895598-500mg	5-[4-(Trifluoromethyl)phenyl]-1H-tetrazole	2251-79-8		500mg	$ 210.00	2022-06-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.	003737-1g	5-[4-(Trifluoromethyl)phenyl]-1H-tetrazole	2251-79-8		1g	584.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	003737-500mg	5-[4-(Trifluoromethyl)phenyl]-1H-tetrazole	2251-79-8		500mg	486.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	003737-5g	5-[4-(Trifluoromethyl)phenyl]-1H-tetrazole	2251-79-8		5g	2843.0CNY	2021-07-10

5-4-(Trifluoromethyl)phenyl-1H-tetrazole Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:2251-79-8)5-4-(Trifluoromethyl)phenyl-1H-tetrazole

Order Number:A816240

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:08

Price ($):220.0

Email:sales@amadischem.com

Product Official Link

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

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